Cas no 54200-87-2 ( )
structure
Product Name:
CAS No:54200-87-2
MF:C10H11ClO
MW:182.646742105484
CID:879295
PubChem ID:20662008
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2,3,6-trimethylbenzoyl chloride
- Benzoyl chloride, 2,3,6-trimethyl- (7CI,9CI)
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- Inchi： 1S/C10H11ClO/c1-6-4-5-7(2)9(8(6)3)10(11)12/h4-5H,1-3H3
- InChI Key： UQGSIPYAIFXEFG-UHFFFAOYSA-N
- SMILES： ClC(C1=C(C)C=CC(C)=C1C)=O
Computed Properties
- Exact Mass: 182.0498427g/mol
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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